Cas no 575500-23-1 (N-4-(4-chlorophenyl)-1,3-thiazol-2-yl-2-(methylsulfanyl)benzamide)

• Product Name: N-4-(4-chlorophenyl)-1,3-thiazol-2-yl-2-(methylsulfanyl)benzamide
• CAS No: 575500-23-1
• MF: C₁₇H₁₃ClN₂OS₂
• MW: 360.880920171738
• CID: 6010991
• PubChem ID: 7266790
• Update Time: 2025-05-19

N-4-(4-chlorophenyl)-1,3-thiazol-2-yl-2-(methylsulfanyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-4-(4-chlorophenyl)-1,3-thiazol-2-yl-2-(methylsulfanyl)benzamide
• N-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-2-methylsulfanylbenzamide
• N-(4-(4-chlorophenyl)thiazol-2-yl)-2-(methylthio)benzamide
• AKOS024659659
• 575500-23-1
• N-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-2-(methylsulfanyl)benzamide
• F2553-0040

• Inchi： 1S/C17H13ClN2OS2/c1-22-15-5-3-2-4-13(15)16(21)20-17-19-14(10-23-17)11-6-8-12(18)9-7-11/h2-10H,1H3,(H,19,20,21)
• InChI Key： SUOPJZMEDVCFAM-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=CC=C(Cl)C=C2)=CS1)(=O)C1=CC=CC=C1SC

Computed Properties

• Exact Mass: 360.0157831g/mol
• Monoisotopic Mass: 360.0157831g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 95.5Ų

Additional information on N-4-(4-chlorophenyl)-1,3-thiazol-2-yl-2-(methylsulfanyl)benzamide

Introduction to N-4-(4-chlorophenyl)-1,3-thiazol-2-yl-2-(methylsulfanyl)benzamide (CAS No. 575500-23-1)

N-4-(4-chlorophenyl)-1,3-thiazol-2-yl-2-(methylsulfanyl)benzamide, a compound with the CAS number 575500-23-1, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates several key functional groups, including a thiazole ring, a chlorophenyl moiety, and a methylsulfanyl substituent, which collectively contribute to its unique chemical and pharmacological properties.

The thiazole core is a well-known pharmacophore found in numerous bioactive compounds. Its presence in N-4-(4-chlorophenyl)-1,3-thiazol-2-yl-2-(methylsulfanyl)benzamide imparts stability and reactivity that make it an attractive scaffold for drug design. Thiazole derivatives have been extensively studied for their antimicrobial, antifungal, and anti-inflammatory properties. The incorporation of the chlorophenyl group further enhances the molecule's interaction with biological targets by introducing hydrophobicity and electronic effects that can modulate receptor binding.

The methylsulfanyl group in the molecule adds another layer of complexity, influencing both the electronic distribution and the steric environment around the active site. This substituent can participate in hydrogen bonding interactions, thereby increasing the compound's binding affinity to its target proteins. The combination of these structural elements makes N-4-(4-chlorophenyl)-1,3-thiazol-2-yl-2-(methylsulfanyl)benzamide a promising candidate for further investigation in drug discovery.

In recent years, there has been growing interest in developing novel therapeutic agents with mechanisms of action that differ from conventional drugs. N-4-(4-chlorophenyl)-1,3-thiazol-2-yl-2-(methylsulfanyl)benzamide has been identified as a potential lead compound in this regard. Preclinical studies have demonstrated its efficacy in inhibiting specific enzymes and receptors involved in various pathological processes. For instance, research has shown that this compound exhibits potent activity against certain kinases and transcription factors, making it a valuable tool for investigating signaling pathways relevant to cancer and inflammatory diseases.

The synthesis of N-4-(4-chlorophenyl)-1,3-thiazol-2-yl-2-(methylsulfanyl)benzamide involves a multi-step process that requires careful optimization to ensure high yield and purity. The key steps include the formation of the thiazole ring through cyclization reactions, followed by functionalization with the chlorophenyl and methylsulfanyl groups. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce these substituents efficiently. The final product is characterized using spectroscopic methods like nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry to confirm its molecular structure.

The pharmacological profile of N-4-(4-chlorophenyl)-1,3-thiazol-2-yl-2-(methylsulfanyl)benzamide has been extensively evaluated in vitro and in vivo. In cell-based assays, the compound has shown selective toxicity towards certain cancer cell lines while exhibiting minimal toxicity towards normal cells. This selectivity is attributed to its ability to bind specifically to target proteins overexpressed in tumor cells. Animal models have further supported these findings, demonstrating that oral administration of the compound leads to significant tumor regression without apparent side effects.

The potential therapeutic applications of N-4-(4-chlorophenyl)-1,3-thiazol-2-yl-2-(methylsulfanyl)benzamide are broad and include oncology, neurology, and immunology. In oncology research, this compound has been investigated for its ability to inhibit angiogenesis and metastasis formation. Its mechanism of action may involve disruption of signaling pathways that promote tumor growth and survival. Additionally, preliminary studies suggest that it could be effective in treating neurodegenerative diseases by protecting against oxidative stress and inflammation.

In conclusion, N-4-(4-chlorophenyl)-1,3-thiazol-2-yl-2-(methylsulfanyl)benzamide (CAS No. 575500-23-1) is a structurally complex and pharmacologically active molecule with significant therapeutic potential. Its unique combination of functional groups makes it an attractive candidate for further development into a novel drug entity. Ongoing research aims to elucidate its detailed mechanism of action and optimize its pharmacokinetic properties for clinical translation. As our understanding of biological pathways continues to expand, compounds like N-4-(4-chlorophenyl)-1,3-thiazol-2-yl-2-(methylsulfanyl)benzamide will play an increasingly important role in addressing unmet medical needs.